![molecular formula C19H18BrNO3 B303010 N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide](/img/structure/B303010.png)
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide, also known as BMPPA, is a synthetic compound that has been used in scientific research for its potential therapeutic benefits. BMPPA belongs to the family of chalcone derivatives, which are known for their anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and antioxidant effects by inhibiting the NF-κB pathway and reducing the production of reactive oxygen species. This compound's anticancer properties may be due to its ability to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. This compound has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase. In addition, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for therapeutic applications. However, this compound also has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. In addition, this compound's pharmacokinetic and pharmacodynamic properties are not well characterized, which makes it difficult to predict its efficacy and safety in vivo.
Future Directions
There are several future directions for N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide research. First, further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential. Second, studies are needed to characterize its pharmacokinetic and pharmacodynamic properties in vivo. Third, studies are needed to evaluate its efficacy and safety in animal models and clinical trials. Finally, studies are needed to explore its potential applications in other scientific research fields such as neurology and immunology.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential therapeutic benefits in various scientific research fields. It exhibits anti-inflammatory, antioxidant, and anticancer properties, which make it a promising candidate for therapeutic applications. However, further studies are needed to elucidate its mechanism of action, optimize its therapeutic potential, and evaluate its efficacy and safety in vivo.
Synthesis Methods
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide can be synthesized using the Claisen-Schmidt condensation reaction between 5-bromo-2-methoxybenzaldehyde and 4-(3-oxopropyl)aniline. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The resulting product is purified using column chromatography or recrystallization.
Scientific Research Applications
N-{4-[3-(5-bromo-2-methoxyphenyl)acryloyl]phenyl}propanamide has been studied for its potential therapeutic benefits in various scientific research fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro and in vivo. It has also been found to induce cell cycle arrest and apoptosis in cancer cells.
properties
Molecular Formula |
C19H18BrNO3 |
---|---|
Molecular Weight |
388.3 g/mol |
IUPAC Name |
N-[4-[(E)-3-(5-bromo-2-methoxyphenyl)prop-2-enoyl]phenyl]propanamide |
InChI |
InChI=1S/C19H18BrNO3/c1-3-19(23)21-16-8-4-13(5-9-16)17(22)10-6-14-12-15(20)7-11-18(14)24-2/h4-12H,3H2,1-2H3,(H,21,23)/b10-6+ |
InChI Key |
FITSAWLXDHHZMW-UXBLZVDNSA-N |
Isomeric SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)/C=C/C2=C(C=CC(=C2)Br)OC |
SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.